Cas no 2172470-47-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid
• CAS No: 2172470-47-0
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6069704
• PubChem ID: 165777309
• Update Time: 2025-06-03

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid
• EN300-1550566
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(4-methylphenyl)but-2-ynamido]acetic acid
• 2172470-47-0

• Inchi： 1S/C28H24N2O5/c1-19-12-14-20(15-13-19)30(17-27(32)33)26(31)11-6-16-29-28(34)35-18-25-23-9-4-2-7-21(23)22-8-3-5-10-24(22)25/h2-5,7-10,12-15,25H,16-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： VBCOINLROQTKNA-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC(=O)O)C1C=CC(C)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid (CAS No. 2172470-47-0)

In the realm of organic chemistry and pharmaceutical research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid (CAS No. 2172470-47-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group serves as a protective moiety, enabling precise control over chemical reactions, a feature highly valued in modern solid-phase peptide synthesis (SPPS).

The molecular structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid incorporates a but-2-ynamido backbone, which contributes to its reactivity and versatility. Researchers are particularly interested in its role in constructing peptide-based therapeutics, a rapidly growing field driven by the demand for targeted treatments in oncology, immunology, and metabolic disorders. The compound’s CAS No. 2172470-47-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in chemical research is the development of green chemistry protocols. 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid aligns with this movement, as its synthesis can be optimized to reduce waste and energy consumption. This resonates with the broader scientific community’s focus on sustainable synthesis and environmentally friendly reagents, making it a subject of interest in both industrial and academic settings.

Another area of exploration is the compound’s potential in bioconjugation, where it may serve as a linker for attaching functional groups to biomolecules. This application is crucial in drug delivery systems and diagnostic tools, addressing the rising demand for personalized medicine. The Fmoc-protected nature of this derivative ensures stability during conjugation, a feature that is often highlighted in recent publications.

From a commercial perspective, CAS No. 2172470-47-0 is listed in catalogs of specialized chemical suppliers, catering to pharmaceutical and biotechnology companies. Its pricing and availability are closely monitored, as it is a high-value intermediate in the synthesis of complex molecules. The compound’s purity and storage conditions are also frequently discussed, underscoring the importance of quality control in its handling.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(4-methylphenyl)but-2-ynamidoacetic acid represents a fascinating intersection of chemistry and biology. Its applications in peptide synthesis, bioconjugation, and sustainable chemistry make it a compound of enduring interest. As research progresses, its role in advancing therapeutic innovations is likely to expand, solidifying its place in the scientific landscape.